1,2,3-Trichlorobenzene

• CAS: 12002-48-1
• Synonyms: 1,2,3-trichlorobenzene; trichlorobenzene
• Molecular Formula: C6H3Cl3
• Molecular Weight: 181.4 g/mol
• SMILES: C1=CC(=C(C(=C1)Cl)Cl)Cl
• InChI: InChI=1S/C6H3Cl3/c7-4-2-1-3-5(8)6(4)9/h1-3H
• InChIKey: RELMFMZEBKVZJC-UHFFFAOYSA-N
• Solubility: Insoluble (NTP, 1992); 9.92e-05 M; In water, 30 mg/L at 25 °C; Slightly soluble in ethanol; very soluble in ether and benzene; Sparingly sol in alcohol; freely sol in carbon disulfide; In water, 18 mg/L at 25 °C.; Solubility in water: very poo

1,2,3-Trichlorobenzene (1,2,3-TCB) is the vicinal trichloro isomer—a crystalline solid at RT (m.p. 51.3°C), unlike liquid 1,2,4-TCB. Select for applications demanding: (1) a validated GC analytical standard with distinct isomer retention time; (2) synthesis requiring three adjacent chlorine atoms on the benzene ring; (3) environmental fate modeling using its unique anaerobic dechlorination pathway to exclusively 1,3-DCB. Water solubility 18 mg/L; log Koc 3.21–3.90. Isomer interchange compromises reproducibility. Supplied at 99% purity (GC) with Certificate of Analysis.

1,2,3-Trichlorobenzene Procurement Guide: Isomeric Identity and Baseline Physicochemical Profile

1,2,3-Trichlorobenzene (1,2,3-TCB; CAS 12002-48-1) is an organochlorine compound with the molecular formula C6H3Cl3 [1]. It represents one of three positional isomers of trichlorobenzene, distinguished from 1,2,4-trichlorobenzene and 1,3,5-trichlorobenzene by the adjacency of its three chlorine substituents on the benzene ring [2]. At ambient temperature, 1,2,3-TCB exists as a colorless crystalline solid (white platelets from alcohol), exhibiting a melting point of 51.3 °C and a boiling point of 218.5 °C [1].

• [1] Agency for Toxic Substances and Disease Registry (ATSDR). Toxicological Profile for Trichlorobenzenes. Atlanta, GA: U.S. Department of Health and Human Services, Public Health Service; 2014 Oct. Table 4-2. View Source
• [2] ATSDR. Toxicological Profile for Trichlorobenzenes. Atlanta, GA: U.S. Department of Health and Human Services, Public Health Service; 2014 Oct. Table 1, Overview. View Source

1,2,3-Trichlorobenzene: Why In-Class Substitution Without Evidence Fails

Although 1,2,3-TCB shares an identical molecular weight and formula with its 1,2,4- and 1,3,5- counterparts, these isomers cannot be freely interchanged without compromising process outcomes. Their differing physical states (solid vs. liquid), melting point ranges, and water solubilities directly impact handling, formulation, and purification workflows [1]. More critically, they exhibit divergent environmental fates (including soil sorption, volatilization, and aerobic/anaerobic persistence), distinct dechlorination pathways, and unique analytical retention times [2][3]. These quantifiable differences mandate a rigorous, evidence-based selection for applications spanning analytical standards, chemical synthesis, and environmental research.

• [1] ATSDR. Toxicological Profile for Trichlorobenzenes. Atlanta, GA: U.S. Department of Health and Human Services, Public Health Service; 2014 Oct. Table 4-2. View Source
• [2] Bosma TNP, Van Der Meer JR, Schraa G, Tros ME, Zehnder AJB. Reductive dechlorination of all trichloro- and dichlorobenzene isomers. FEMS Microbiology Letters. 1988;53(3):223-229. View Source
• [3] Holliger C, Schraa G, Stams AJ, Zehnder AJ. Enrichment and properties of an anaerobic mixed culture reductively dechlorinating 1,2,3-trichlorobenzene to 1,3-dichlorobenzene. Appl Environ Microbiol. 1992 May;58(5):1636-44. View Source

1,2,3-Trichlorobenzene: A Guide to Quantifiable Differentiation for Scientific Procurement

1,2,3-Trichlorobenzene vs. 1,2,4- and 1,3,5-Isomers: Physical State and Melting Point Differentiation

1,2,3-Trichlorobenzene is a colorless crystalline solid at room temperature, with a melting point of 51.3 °C, in contrast to 1,2,4-trichlorobenzene, which is a colorless liquid (melting point 16.92 °C), and 1,3,5-trichlorobenzene, which is also a solid but with a significantly higher melting point of 62.8 °C [1].

Evidence Dimension	Physical state and melting point
Target Compound Data	Solid; 51.3 °C
Comparator Or Baseline	1,2,4-Trichlorobenzene: Liquid; 16.92 °C. 1,3,5-Trichlorobenzene: Solid; 62.8 °C
Quantified Difference	Δ +34.38 °C vs. 1,2,4-TCB; Δ -11.5 °C vs. 1,3,5-TCB
Conditions	Pure compound, standard atmospheric pressure

Why This Matters

This determines handling requirements (solid dosing vs. liquid metering), solvent selection for reactions, and feasibility of purification via crystallization.

• [1] ATSDR. Toxicological Profile for Trichlorobenzenes. Atlanta, GA: U.S. Department of Health and Human Services, Public Health Service; 2014 Oct. Table 4-2. View Source

1,2,3-Trichlorobenzene Reductive Dechlorination Pathway Specificity

Under anaerobic conditions in sediment columns, 1,2,3-trichlorobenzene was exclusively transformed to 1,3-dichlorobenzene [1]. This contrasts sharply with 1,2,4-trichlorobenzene, which was transformed solely to 1,4-dichlorobenzene, and 1,3,5-trichlorobenzene, which was also transformed to 1,3-dichlorobenzene [1].

Evidence Dimension	Primary anaerobic dechlorination product
Target Compound Data	1,3-Dichlorobenzene
Comparator Or Baseline	1,2,4-Trichlorobenzene → 1,4-Dichlorobenzene; 1,3,5-Trichlorobenzene → 1,3-Dichlorobenzene
Quantified Difference	Divergent pathways; 1,2,3-TCB and 1,3,5-TCB converge on 1,3-DCB, while 1,2,4-TCB yields 1,4-DCB.
Conditions	Anaerobic sediment columns; microbial reductive dechlorination

Why This Matters

For environmental fate and bioremediation studies, knowing the exact dechlorination daughter product is essential for tracking contaminant plumes and designing remediation strategies.

• [1] Bosma TNP, Van Der Meer JR, Schraa G, Tros ME, Zehnder AJB. Reductive dechlorination of all trichloro- and dichlorobenzene isomers. FEMS Microbiology Letters. 1988;53(3):223-229. View Source

1,2,3-Trichlorobenzene Environmental Fate Parameters: Water Solubility, Koc, and Henry's Law Constant

1,2,3-Trichlorobenzene exhibits a water solubility of 18 mg/L at 25°C, a soil sorption coefficient (Koc) of 3.21–3.90, and a Henry's Law constant of 1.25 × 10⁻³ atm·m³/mol [1]. In comparison, 1,2,4-trichlorobenzene has a higher water solubility of 49 mg/L, a Koc of 3.10–4.03, and a Henry's Law constant of 1.42 × 10⁻³ atm·m³/mol; 1,3,5-trichlorobenzene has a lower water solubility of 6.01 mg/L, a Koc of 2.80–3.82, and a higher Henry's Law constant of 1.89 × 10⁻³ atm·m³/mol [1].

Evidence Dimension	Water Solubility / log Koc / Henry's Law Constant
Target Compound Data	18 mg/L / 3.21–3.90 / 1.25 × 10⁻³ atm·m³/mol
Comparator Or Baseline	1,2,4-TCB: 49 mg/L / 3.10–4.03 / 1.42 × 10⁻³ atm·m³/mol; 1,3,5-TCB: 6.01 mg/L / 2.80–3.82 / 1.89 × 10⁻³ atm·m³/mol
Quantified Difference	Water solubility: 1,2,4-TCB is 2.7x more soluble than 1,2,3-TCB; Henry's Law constant: 1,3,5-TCB is 1.5x more volatile than 1,2,3-TCB.
Conditions	25 °C, standard pressure

Why This Matters

These parameters govern the compound's mobility and persistence in soil and water, making 1,2,3-TCB an intermediate case with distinct modeling implications.

• [1] ScienceDirect. 1,2,3-Trichlorobenzene - an overview. In: Reference Module in Earth Systems and Environmental Sciences. Elsevier; 2014. View Source

1,2,3-Trichlorobenzene Synthesis: Process Control for Isomeric Purity

A patented process for the chlorination of o-dichlorobenzene using an aluminum chloride catalyst (optionally containing iron/iron chloride) yields a trichlorobenzene mixture with a particularly high content of 1,2,3-trichlorobenzene [1]. This contrasts with traditional iron/iron-(III) chloride catalysis, which favors the 1,2,4-isomer [1].

Evidence Dimension	Isomeric ratio in synthesis output
Target Compound Data	High 1,2,3-TCB content
Comparator Or Baseline	Standard Fe/FeCl3 catalysis: favors 1,2,4-TCB
Quantified Difference	Qualitative shift in isomer distribution; exact ratios not disclosed in patent.
Conditions	o-Dichlorobenzene chlorination, AlCl3 catalyst, 20-50°C, atmospheric pressure

Why This Matters

For users requiring 1,2,3-TCB as a synthetic intermediate, procuring material from a source utilizing this AlCl3-catalyzed process may reduce downstream purification costs and improve yield.

• [1] Bayer Aktiengesellschaft. Process for the preparation of trichlorobenzenes. U.S. Patent 4,570,023. February 11, 1986. View Source

1,2,3-Trichlorobenzene Analytical Chromatography: GC Retention Time for Isomer Resolution

Using a specific GC-MS method with polyetherimide nanofibers as sorbents, 1,2,3-trichlorobenzene eluted with a retention time of 8.93 minutes, while the combined peak for 1,2,4,5- and 1,2,3,5-tetrachlorobenzenes eluted at 10.54 minutes [1]. Optimum GLC conditions for the separation of 1,3,5-, 1,2,4-, and 1,2,3-trichlorobenzene products have also been established [2].

Evidence Dimension	GC retention time
Target Compound Data	8.93 min (specific GC-MS method)
Comparator Or Baseline	1,2,4,5- + 1,2,3,5-Tetrachlorobenzene: 10.54 min
Quantified Difference	Δt = 1.61 min
Conditions	GC-MS; polyetherimide nanofiber sorbent; precursor ion 180, product ion 109

Why This Matters

For analytical laboratories developing methods for environmental or process samples, this data confirms the ability to resolve 1,2,3-TCB from other chlorinated benzenes, essential for accurate quantification.

• [1] Table 1. Polyetherimide Nanofibres as Sorbents for Organochlorinated Pesticides Determination. Hindawi. View Source
• [2] Chemical Confirmation of BHC Isomers: Comparison of Alkaline Reactions in Solution and by Gas Chromatographic Pre-Column. Journal of AOAC INTERNATIONAL. View Source

1,2,3-Trichlorobenzene Anaerobic Dechlorination Rate and Microbial Specificity

An anaerobic mixed culture, enriched on lactate and 1,2,3-TCB, was found to stoichiometrically dechlorinate this isomer to 1,3-dichlorobenzene [1]. Under the same conditions, 1,2,4-TCB, 1,3,5-TCB, and the three dichlorobenzene isomers were not dechlorinated during 4 weeks of incubation [1].

Evidence Dimension	Dechlorination activity in anaerobic culture
Target Compound Data	Stoichiometric dechlorination to 1,3-DCB
Comparator Or Baseline	1,2,4-TCB, 1,3,5-TCB, all three DCB isomers: No dechlorination after 4 weeks
Quantified Difference	Complete specificity of enrichment culture for 1,2,3-TCB over other chlorobenzenes
Conditions	Anaerobic mixed culture, lactate as electron donor, 30 °C, pH 7.2, 4-week incubation

Why This Matters

This demonstrates that microbial consortia can be selectively adapted for the bioremediation of 1,2,3-TCB, even in the presence of other chlorobenzene isomers, a critical factor for designing site-specific remediation strategies.

• [1] Holliger C, Schraa G, Stams AJ, Zehnder AJ. Enrichment and properties of an anaerobic mixed culture reductively dechlorinating 1,2,3-trichlorobenzene to 1,3-dichlorobenzene. Appl Environ Microbiol. 1992 May;58(5):1636-44. View Source

Optimal Scientific and Industrial Applications for 1,2,3-Trichlorobenzene

Analytical Reference Standard for Environmental Monitoring and Method Development

Given its well-defined GC retention time (e.g., 8.93 min under specified conditions [1]), distinct dechlorination product (1,3-DCB [2]), and intermediate environmental fate properties [3], 1,2,3-TCB is an essential analytical standard. It is required for calibrating instruments, validating methods for isomer-specific detection in complex matrices, and quantifying environmental contamination.

Specialized Chemical Synthesis Intermediate Requiring Ortho-Configuration

When a synthetic route requires a trichlorobenzene with three adjacent chlorine atoms, 1,2,3-TCB is the exclusive choice. Its synthesis via AlCl3-catalyzed chlorination of o-dichlorobenzene can be controlled to favor this isomer [4], making it a strategic starting material for specific downstream products, including certain pharmaceuticals or agrochemicals, where the vicinal trichloro substitution pattern is critical.

Environmental Fate and Bioremediation Model Compound

The unique anaerobic dechlorination pathway of 1,2,3-TCB, exclusively yielding 1,3-dichlorobenzene [2], and its selective utilization by specific microbial consortia [5], make it a valuable model compound. It is used in laboratory studies to investigate the kinetics, mechanisms, and microbial ecology of reductive dechlorination, as well as to parameterize fate and transport models where its intermediate water solubility (18 mg/L) and Koc (3.21–3.90) provide distinct behavior [3].

Method Development for Isomer-Specific Chromatographic Separation

The physical state of 1,2,3-TCB as a solid (m.p. 51.3°C) distinguishes it from the liquid 1,2,4-isomer [6]. This difference, combined with established GLC separation protocols for all three isomers [1], makes 1,2,3-TCB a key component in developing and validating new chromatographic methods. Its resolution from other isomers is a benchmark test for column selectivity and method robustness.

• [1] Chemical Confirmation of BHC Isomers: Comparison of Alkaline Reactions in Solution and by Gas Chromatographic Pre-Column. Journal of AOAC INTERNATIONAL. View Source
• [2] Bosma TNP, Van Der Meer JR, Schraa G, Tros ME, Zehnder AJB. Reductive dechlorination of all trichloro- and dichlorobenzene isomers. FEMS Microbiology Letters. 1988;53(3):223-229. View Source
• [3] ScienceDirect. 1,2,3-Trichlorobenzene - an overview. In: Reference Module in Earth Systems and Environmental Sciences. Elsevier; 2014. View Source
• [4] Bayer Aktiengesellschaft. Process for the preparation of trichlorobenzenes. U.S. Patent 4,570,023. February 11, 1986. View Source
• [5] Holliger C, Schraa G, Stams AJ, Zehnder AJ. Enrichment and properties of an anaerobic mixed culture reductively dechlorinating 1,2,3-trichlorobenzene to 1,3-dichlorobenzene. Appl Environ Microbiol. 1992 May;58(5):1636-44. View Source
• [6] ATSDR. Toxicological Profile for Trichlorobenzenes. Atlanta, GA: U.S. Department of Health and Human Services, Public Health Service; 2014 Oct. Table 4-2. View Source